Cas no 1343397-43-2 (4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
• CAS No: 1343397-43-2
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 6265932
• PubChem ID: 64283581
• Update Time: 2025-06-30

4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
• 1343397-43-2
• EN300-10458696
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-2-carboxylic acid
• AKOS013605206

• Inchi： 1S/C10H10N2O4/c1-2-5-16-10(15)12-7-3-4-11-8(6-7)9(13)14/h2-4,6H,1,5H2,(H,13,14)(H,11,12,15)
• InChI Key： QRJCKEDOSCJZJG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CN=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

4-{(Prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1343397-43-2, known as 4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted carbonyl group and a propenyl ether moiety. The propenyl ether group introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for bioactive molecules, leveraging its structural versatility to design compounds with enhanced pharmacokinetic profiles. For instance, the pyridine ring is known to exhibit significant biological activity, and its modification with the propenyl ether group has been shown to enhance solubility and bioavailability in preclinical models.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, leading to higher yields and improved purity. This approach not only enhances the efficiency of production but also aligns with the growing trend toward sustainable chemical processes in the pharmaceutical industry.

The structural features of this compound make it an ideal candidate for further functionalization. For example, the carboxylic acid group can be converted into various bioisosteres, such as amides or esters, to explore its potential in different therapeutic areas. Recent research has focused on its application in anti-inflammatory and anticancer drug development, where its ability to modulate key signaling pathways has shown promising results.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms has led to exploratory studies in crop protection. However, further research is required to fully understand its efficacy and safety profile in agricultural settings.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided critical insights into its molecular structure and stability under various conditions. Furthermore, computational modeling studies have been conducted to predict its interactions with biological targets, aiding in the design of more potent derivatives.

In conclusion, 4-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid represents a versatile platform for chemical innovation. Its unique structure and potential applications across multiple domains underscore its importance in contemporary research. As advancements in synthetic methodologies and bioactivity screening continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.